Cas no 568551-00-8 (2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-)

2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl- structure
568551-00-8 structure
Product Name:2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
CAS No:568551-00-8
MF:C7H8N2O3
MW:168.15002155304
CID:946043
PubChem ID:2307663
Update Time:2025-04-19

2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
    • 2,4(1H,3H)-Pyrimidinedione, 1-acetyl-6-methyl- (9CI)
    • 568551-00-8
    • 1-Acetyl-6-methylpyrimidine-2,4(1H,3H)-dione
    • HMS1786M02
    • AKOS006241125
    • Inchi: 1S/C7H8N2O3/c1-4-3-6(11)8-7(12)9(4)5(2)10/h3H,1-2H3,(H,8,11,12)
    • InChI Key: SPIIJNOPARQKRE-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=C(C)N1C(C)=O)=O

Computed Properties

  • Exact Mass: 168.05300
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 71.93000
  • LogP: -0.49490
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